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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties,
experimental protocols, and key applications of L-beta-Homoalanine hydrochloride. The
information is intended for researchers, scientists, and professionals involved in drug
development and peptide synthesis.

Core Chemical and Physical Properties

L-beta-Homoalanine hydrochloride is an amino acid derivative recognized for its utility in
enhancing the stability and bioactivity of peptides.[1] Its structural characteristics make it a
valuable building block in the development of novel therapeutic agents. The fundamental
properties of this compound are summarized below.
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Property Value Reference
CAS Number 58610-41-6 [1]
Molecular Formula CaHoNO2-HCI [1]
Molecular Weight 139.58 g/mol [1]
Appearance White to off-white powder [1112]

Purity >98% (NMR) [1]

Optical Rotation

[a]D25 = +22 + 2° (C=1in
H20)

[1]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[2](3]

Storage Temperature

0-8°C or Inert atmosphere,

Room Temperature

[1]2]

(3S)-3-aminobutanoic acid

IUPAC Name _

hydrochloride

L-B-HomoAla-OH-HCI, (S)-3-
Synonyms Aminobutyric acid [1]

hydrochloride

Experimental Protocols
Synthesis of L-beta-Homoalanine Hydrochloride

A reported method for the synthesis of L-beta-Homoalanine hydrochloride involves the

reaction of ethyl crotonate and benzylamine.[4]

Materials:

» Ethyl crotonate

e Benzylamine
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Lipase from Candida antarctica B (CAL-B), immobilized
Methyl tert-butyl ether (MTBE)

Saturated Sodium Bicarbonate (NaHCOs) aqueous solution
Sodium Hydroxide (NaOH) solution (1 M and 0.1 M)

lon exchange resin (Merck-III)

Hydrochloric acid (HCI) agueous solution (1 M)
Diethylamine

Ethyl acetate

2-propanol

Procedure:

In a 5 mL round-bottom flask, combine ethyl crotonate (20 mmol, 2.28 g) and benzylamine
(44 mmol, 481 mL).

Heat the mixture at 60°C and stir for 30 hours. The progress of this Michael addition reaction
can be monitored by *H-NMR spectroscopy.[4]

Add immobilized CAL-B lipase (100 mg) to the reaction mixture.

Continue stirring at 60°C for an additional 16 hours. Monitor the reaction's completion via *H-
NMR spectroscopy.[4]

Filter the mixture to separate the immobilized enzyme.
Wash the reaction mixture with MTBE (20 mL).

Wash the resulting organic solution three times with a saturated aqueous solution of
NaHCOs (1 mL).

Add a 1 M NaOH solution (14.4 mL) to the organic layer.
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 Stir the mixture at room temperature for 16 hours. Monitor the reaction's progress using thin-
layer chromatography (TLC) with a mobile phase of ethyl acetate:2-propanol (95:5 v/v) with
0.1% diethylamine.[4]

o Separate the aqueous layer. Extract the organic phase three times with a 0.1 M NaOH
agueous solution (1 mL).

e Add ion exchange resin (14.4 g) to the combined aqueous layers and stir for one hour.
o Wash the mixture with water (40 mL).
e Elute the final product with a 1 M HCI aqueous solution (70 mL).

o Evaporate the hydrochloric acid solution under reduced pressure at 60°C to obtain L-beta-
Homoalanine hydrochloride.[4]

Synthesis Workflow

Click to download full resolution via product page

Synthesis workflow for L-beta-Homoalanine hydrochloride.

Analytical Protocol: HPLC with Pre-column
Derivatization

Amino acids like L-beta-Homoalanine are often analyzed by reverse-phase HPLC following a
derivatization step to enhance detection.[5][6] A common method involves derivatization with 9-
fluorenylmethoxycarbonyl chloride (FMOC-CI).

Materials:

o L-beta-Homoalanine hydrochloride standard or sample
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Sodium borate buffer (0.4 M, pH 8.5)

FMOC-CI solution (4.0 mg/mL in a suitable organic solvent like acetone)

HPLC system with a fluorescence detector

Reversed-phase C18 column

Procedure:

Prepare a standard or sample solution of L-beta-Homoalanine hydrochloride.

In a vial, mix 100 uL of the standard or sample solution with 500 pL of 0.4 M sodium borate
buffer (pH 8.5).[6]

Add 500 pL of the FMOC-CI solution.[6]

Allow the reaction to proceed at room temperature for a set time (e.g., 20 minutes) to form
the FMOC-amino acid derivative.[5]

Transfer the derivatized sample to an HPLC autosampler vial for analysis.[6]

Inject the sample into the HPLC system.

Separate the components using a suitable gradient elution on a reversed-phase C18
column.

Detect the FMOC-derivatized L-beta-Homoalanine using a fluorescence detector.

Quantify the amount of L-beta-Homoalanine by comparing the peak area to that of a known
standard.

Applications and Biological Significance

L-beta-Homoalanine hydrochloride is a versatile compound with applications primarily in

pharmaceutical development and biochemical research.[1]
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» Peptide Synthesis: It serves as a crucial building block in synthesizing peptides with
enhanced stability and biological activity.[1] Its unique structure can be leveraged to improve
the pharmacokinetic properties of therapeutic peptides.[1]

o Pharmaceutical Development: This compound has been identified as a potential component
in the preparation of drugs for treating Hepatitis B Virus (HBV) infection.[4]

e Neuroscience Research: It is utilized in studies related to neurotransmitter function and
neuronal signaling.[1]

o Chiral Auxiliary: It is also explored for its use as a chiral auxiliary in asymmetric synthesis.[1]

Key Application Areas
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Applications of L-beta-Homoalanine hydrochloride.

Safety Information
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L-beta-Homoalanine hydrochloride is associated with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation). Appropriate personal protective equipment should be
used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555407#1-beta-homoalanine-hydrochloride-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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